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Compound of Interest

Compound Name: Cpypp

Cat. No.: B1669593

For Immediate Reference: Proper Handling and Disposal of Cpypp

This document provides critical safety and logistical information for researchers, scientists, and
drug development professionals handling Cpypp, also known as (4E)-4-[(2E)-3-(2-
chlorophenyl)prop-2-en-1-ylidene]-1-phenylpyrazolidine-3,5-dione (CAS Number: 310460-39-
0). Adherence to these procedures is vital for maintaining a safe laboratory environment and
ensuring regulatory compliance.

Chemical and Physical Properties

A summary of the key quantitative data for Cpypp is presented below for easy reference.
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Property Value Source
CAS Number 310460-39-0 Multiple Sources
Molecular Formula C1sH13CIN202 Multiple Sources
Molecular Weight 324.76 g/mol Multiple Sources
o Selleck Chemicals, Cayman

Solubility in DMSO 50 mM to 65 mg/mL _

Chemical
Purity >98% Multiple Sources

DC Chemicals,
Storage (Powder) -20°C for up to 2 years

MedchemExpress.com
Storage (in DMSO) -80°C for up to 6 months DC Chemicals

Safe Handling and Storage Protocols

While a comprehensive Safety Data Sheet (SDS) with specific disposal instructions for Cpypp
is not readily available in the public domain, general safe handling practices for research
chemicals of this nature should be strictly followed.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: Wear a lab coat and ensure skin is not exposed.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust
or vapors.

General Handling:

e Avoid contact with skin, eyes, and clothing.
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e Do not breathe dust.

e Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container in a dry, cool, and well-ventilated place.
o Keep away from strong oxidizing agents, strong acids, and strong bases.

Cpypp Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of Cpypp waste. This
workflow is based on standard best practices for the disposal of research-grade chemicals in
the absence of specific manufacturer guidelines.
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« To cite this document: BenchChem. [Essential Safety and Disposal Guidance for Cpypp].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669593#cpypp-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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